1-Piperazineethanol, 4-((8-methylfuro(2,3-g)-1,4-benzodioxin-7-yl)carbonyl)-, hydrochloride

• CAS No.: 35689-05-5
• Molecular Formula: C18H23ClN2O5
• Molecular Weight: 382.8 g/mol
• IUPAC Name: [4-(2-hydroxyethyl)piperazin-1-yl]-(8-methyl-2,3-dihydrofuro[2,3-g][1,4]benzodioxin-7-yl)methanone;hydrochloride
• InChI: InChI=1S/C18H22N2O5.ClH/c1-12-13-10-15-16(24-9-8-23-15)11-14(13)25-17(12)18(22)20-4-2-19(3-5-20)6-7-21;/h10-11,21H,2-9H2,1H3;1H
• InChI Key: VEQAZYMILRGECZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC3=C(C=C12)OCCO3)C(=O)N4CCN(CC4)CCO.Cl

Description

The compound 1-Piperazineethanol, 4-((8-methylfuro(2,3-g)-1,4-benzodioxin-7-yl)carbonyl)-, hydrochloride is a piperazine derivative featuring a fused furo-benzodioxin moiety and a hydrochloride salt. The hydrochloride salt enhances solubility, a critical factor in bioavailability.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with analogs based on molecular structure, substituents, and physicochemical properties.

Ethyl 4-{[2-(2,3-Dihydro-1,4-benzodioxin-6-ylcarbonyl)-7-methylfuro[2,3-c]pyridin-4-yl]methyl}-1-piperazinecarboxylate Hydrochloride

• Molecular Formula : C₂₅H₂₈ClN₃O₆ (MW: 501.964)
• Key Differences: Replaces the ethanol group with an ethyl carboxylate ester, increasing lipophilicity. Features a dihydro-benzodioxin moiety instead of the fully aromatic benzodioxin in the target compound. The furopyridine ring is substituted at position 7 with a methyl group, similar to the target.

6-(1-Benzylpiperidine-4-carbonyl)-2-chloro-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one (4c)

• Molecular Formula: C₂₄H₂₆ClNO₂ (MW: 395.92)
• Key Differences: Contains a benzylpiperidine group instead of piperazineethanol. Includes a chloro-substituted benzoannulenone core, lacking the benzodioxin-furo system.

Spirocyclic Thia-Diazaspiro Derivatives (e.g., Compound 4a)

• Molecular Formula : C₄₆H₃₄N₅ClO₅S (MW: 803)
• Key Differences :
  • Features a sulfur-containing spirocyclic framework with nitro and chlorobenzylidene substituents.
  • Significantly higher molecular weight and complexity compared to the target compound.
• Implications : The nitro groups may confer redox activity, while the sulfur atom could influence metabolic pathways, contrasting with the target’s oxygen-rich benzodioxin system .

1-Piperazineethanol Derivatives (Simpler Analogs)

• Example: 1-Piperazineethanol (CAS 103-79-7, C₆H₁₄N₂O)
• Key Differences :
  • Lacks the benzodioxin-furo-carbonyl substituent, resulting in a simpler structure.
  • Lower molecular weight (130.22 vs. ~500+ for the target).
• Implications : The absence of aromatic substituents reduces binding affinity to hydrophobic targets, highlighting the importance of the benzodioxin-furo group in the target compound’s activity .

Structural and Functional Analysis

Molecular Weight and Solubility

Compound	Molecular Weight	Solubility Profile
Target Compound	~500+	Moderate (hydrochloride salt)
Ethyl Carboxylate Analog ()	501.964	Low (ester group)
Spirocyclic Derivative (4a)	803	Very low (high lipophilicity)

The hydrochloride salt in the target compound improves aqueous solubility compared to ester or neutral analogs .

Pharmacophore Comparison

• Target Compound: The benzodioxin-furo system provides a planar aromatic region for π-π stacking, while the piperazineethanol group offers hydrogen-bonding capability.
• Ethyl Carboxylate Analog (): The ester group may serve as a metabolic liability (e.g., hydrolysis) compared to the stable ethanol group in the target .